Cas no 2097994-84-6 (3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine)

Technical Introduction: 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine is a structurally unique amine derivative featuring a spirocyclic framework with an ethoxymethyl substituent. The compound's rigid spiro[4.4]nonane core enhances conformational stability, while the ethoxymethyl group introduces potential solubility and reactivity advantages. The primary amine functionality allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its balanced lipophilicity and steric profile may contribute to improved bioavailability in drug design applications. The compound is of interest in medicinal chemistry for its potential as a building block in the development of bioactive molecules targeting central nervous system or enzyme modulation pathways.
3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine structure
2097994-84-6 structure
Product Name:3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine
CAS No:2097994-84-6
MF:C14H28N2O
MW:240.384923934937
CID:5724855
PubChem ID:121202843
Update Time:2025-06-28

3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • starbld0024261
    • F1907-6657
    • 2097994-84-6
    • 3-[4-(ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl]propan-1-amine
    • 3-(4-(ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine
    • AKOS026711026
    • 2-Azaspiro[4.4]nonane-2-propanamine, 4-(ethoxymethyl)-
    • 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine
    • Inchi: 1S/C14H28N2O/c1-2-17-11-13-10-16(9-5-8-15)12-14(13)6-3-4-7-14/h13H,2-12,15H2,1H3
    • InChI Key: MPTLJRUTTWFAAO-UHFFFAOYSA-N
    • SMILES: O(CC)CC1CN(CCCN)CC21CCCC2

Computed Properties

  • Exact Mass: 240.220163521g/mol
  • Monoisotopic Mass: 240.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 1.00±0.1 g/cm3(Predicted)
  • Boiling Point: 339.9±17.0 °C(Predicted)
  • pka: 10.15±0.10(Predicted)

3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine Pricemore >>

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Additional information on 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine

3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine: A Comprehensive Overview

3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine, also known by its CAS number 2097994-84-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom, creating a spiro junction. The compound's structure includes an ethoxymethyl group attached to a spiro ring system, along with an amine functional group, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine involves a series of intricate organic reactions, including nucleophilic substitutions, ring-forming reactions, and amine functionalization. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient production of this compound with high purity and stereochemical control. Researchers have explored various synthetic pathways to optimize the yield and minimize by-products, ensuring that the compound can be produced on a larger scale for industrial applications.

The structural uniqueness of this compound lies in its spiro ring system, which provides a rigid framework for molecular interactions. The ethoxymethyl group introduces additional functionality, enhancing the compound's solubility and bioavailability. This makes it an attractive candidate for drug delivery systems and as a building block in medicinal chemistry. Recent studies have highlighted its potential as a precursor for developing bioactive molecules with specific pharmacokinetic profiles.

In terms of applications, 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-amine has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a lead compound for developing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs.

Beyond pharmaceuticals, this compound has also found applications in material science. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a component in advanced materials with tailored properties. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in modern material science.

The toxicity profile of 3-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-y)propan-1-amines has been extensively studied to ensure its safe use in various applications. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, making it suitable for further development into clinical candidates. However, ongoing research is focused on optimizing its safety profile to minimize any potential adverse effects.

In conclusion, 3-(4-(Ethoxymethyl)-2-Azaspiro[4.5]decane)propanamine is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations in organic chemistry and beyond.

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